Cas no 873779-78-3 (Chloro(1,3-dimesitylimidazol-2-ylidene)copper(I))

Chloro(1,3-dimesitylimidazol-2-ylidene)copper(I) structure

873779-78-3 structure

Product Name:Chloro(1,3-dimesitylimidazol-2-ylidene)copper(I)

CAS No:873779-78-3

MF:C₂₁H₂₄ClCuN₂

MW:403.427665710449

MDL:MFCD00058821

CID:657078

PubChem ID:125307392

Update Time:2024-10-26

Chloro(1,3-dimesitylimidazol-2-ylidene)copper(I) Chemical and Physical Properties

Names and Identifiers

- Chloro(1,3-dimesitylimidazol-2-ylidene)copper(I)
- Chloro(1,3-dimesityl-1,3-dihydro-2H-imidazol-2-ylidene)copper
- Copper,chloro[1,3-dihydro-1,3-bis(2,4,6-trimethylphenyl)-2H-imidazol-2-ylidene]-
- [1,3-Bis(2,4,6-trimethylphenyl)imidazol-2-ylidene]chlorocopper(I)
- Chloro[1,3-dihydro-1,3-bis(2,4,6-trimethylphenyl)-2H-imidazol-2-ylidene]copper (ACI)
- [1,3-Bis(2,4,6-trimethylphenyl)imidazol-2-ylidene]copper(I) chloride
- Chloro(1,3-dihydro-1,3-dimesityl-2H-imidazol-2-ylidene)copper
- Chloro[1,3-di(mesityl)imidazol-2-ylidene]copper
- IMesCuCl
- 873779-78-3
- (1,3-Dimesityl-1H-imidazol-3-ium-2-yl) copper chloride
- 1,3-bis(2,4,6-trimethylphenyl)-2H-imidazol-1-ium-2-ide;copper(1+);chloride
- MDL： MFCD00058821
- Inchi： 1S/C21H24N2.ClH.Cu/c1-14-9-16(3)20(17(4)10-14)22-7-8-23(13-22)21-18(5)11-15(2)12-19(21)6;;/h7-12H,1-6H3;1H;/q;;+1/p-1
- InChI Key： JMQRNHTTZWNLMH-UHFFFAOYSA-M
- SMILES： Cl[Cu]=C1N(C2C(C)=CC(C)=CC=2C)C=CN1C1C(C)=CC(C)=CC=1C |^1:1|

Computed Properties

Exact Mass: 402.09200
Monoisotopic Mass: 402.092399g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 25
Rotatable Bond Count: 1
Complexity: 420
Covalently-Bonded Unit Count: 3
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 6.2Å²

Experimental Properties

Melting Point: 273-277 °C
PSA: 27.03000
LogP: 2.38300

Chloro(1,3-dimesitylimidazol-2-ylidene)copper(I) Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Storage Condition：<0°C

Chloro(1,3-dimesitylimidazol-2-ylidene)copper(I) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.	lj1592-1g	Chloro(1,3-dimesitylimidazol-2-ylidene)copper(I)	873779-78-3	97%	1g	¥369.0	2024-07-19
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.	lj1592-250mg	Chloro(1,3-dimesitylimidazol-2-ylidene)copper(I)	873779-78-3	97%	250mg	¥138.0	2024-07-19
Chemenu	CM103039-5g	(1,3-dimesityl-1,3-dihydro-2H-imidazol-2-ylidene)copper(III) chloride	873779-78-3	95%	5g	$565	2021-08-06
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R021815-250mg	Chloro(1,3-dimesitylimidazol-2-ylidene)copper(I)	873779-78-3	97%	250mg	￥58	2024-05-21
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R021815-50mg	Chloro(1,3-dimesitylimidazol-2-ylidene)copper(I)	873779-78-3	97%	50mg	￥32	2024-05-21
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	C862649-50mg	Chloro(1,3-dimesitylimidazol-2-ylidene)copper(I)	873779-78-3	≥97%	50mg	￥186.00	2022-09-02
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	C862649-250mg	Chloro(1,3-dimesitylimidazol-2-ylidene)copper(I)	873779-78-3	≥97%	250mg	￥592.00	2022-09-02
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	715425-250MG	Chloro(1,3-dimesitylimidazol-2-ylidene)copper(I)	873779-78-3		250mg	¥469.41	2023-11-27
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	C862649-1g	Chloro(1,3-dimesitylimidazol-2-ylidene)copper(I)	873779-78-3	≥97%	1g	￥1,468.00	2022-09-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.	LT950-200mg	Chloro(1,3-dimesitylimidazol-2-ylidene)copper(I)	873779-78-3	97.0%(T)	200mg	￥519.0	2022-05-30

Chloro(1,3-dimesitylimidazol-2-ylidene)copper(I) Production Method

Production Method 1

503417-51-4

873779-78-3

Reaction Conditions

1.1 Reagents: Cuprous chloride ; 1 h, rt

Reference

Mechanochemistry for facilitated access to N,N-diaryl NHC metal complexes

Beillard, Audrey; et al, New Journal of Chemistry, 2017, 41(3), 1057-1063

Production Method 2

503417-51-4

873779-78-3

Reaction Conditions

1.1 Reagents: Benzenethiol, copper(1+) salt (1:1) Solvents: Dichloromethane ; 2 h, reflux

Reference

Copper(I) thiophenolate in copper N-heterocyclic carbene preparation

Cisnetti, Federico; et al, Tetrahedron Letters, 2010, 51(40), 5226-5229

Production Method 3

141556-42-5

873779-78-3

Reaction Conditions

1.1 Reagents: Cuprous chloride Solvents: Tetrahydrofuran ; 1 h, rt

Reference

Chemistry Surrounding Monomeric Copper(I) Methyl, Phenyl, Anilido, Ethoxide, and Phenoxide Complexes Supported by N-Heterocyclic Carbene Ligands: Reactivity Consistent with Both Early and Late Transition Metal Systems

Goj, Laurel A.; et al, Inorganic Chemistry, 2006, 45(22), 9032-9045

Production Method 4

141556-45-8

873779-78-3

Reaction Conditions

1.1 Reagents: Copper oxide (Cu2O) Solvents: Dichloromethane ; 24 h, reflux

Reference

Mechanistic Elucidation of the Arylation of Non-Spectator N-Heterocyclic Carbenes at Copper Using a Combined Experimental and Computational Approach

Williams, Thomas J.; et al, Organometallics, 2015, 34(14), 3497-3507

Production Method 5

141556-45-8

873779-78-3

Reaction Conditions

1.1 Reagents: Copper oxide (Cu2O) Solvents: Dichloromethane

Reference

N-Propargylation and Copper(I)-Catalyzed Azide-Alkyne Cycloaddition as a Convenient Strategy for Directed Post-Synthetic Modification of 4-Oxo-1,4-Dihydrocinnoline Derivatives

Mikhaylov, Vladimir N.; et al, Chemistry of Heterocyclic Compounds (New York, 2020, 56(7), 915-922

Production Method 6

141556-42-5

873779-78-3

Reaction Conditions

1.1 Reagents: Copper oxide (Cu2O) Solvents: Water ; 24 h, reflux

Reference

Simple and versatile synthesis of copper and silver N-heterocyclic carbene complexes in water or organic solvents

Citadelle, Cecilia A.; et al, Dalton Transactions, 2010, 39(19), 4489-4491

Production Method 7

141556-42-5

873779-78-3

Reaction Conditions

1.1 Reagents: Cuprous chloride

Reference

Stereoselective Traceless Borylation-Allenation of Propargylic Epoxides: Dual Role of the Copper Catalyst

Jarava-Barrera, Carlos; et al, Chemistry - A European Journal, 2017, 23(69), 17478-17481

Chloro(1,3-dimesitylimidazol-2-ylidene)copper(I) Raw materials

Chloro(1,3-dimesitylimidazol-2-ylidene)copper(I) Preparation Products

Chloro(1,3-dimesitylimidazol-2-ylidene)copper(I) (873779-78-3)

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